Cas no 196597-69-0 (4-bromo-1,2,6,7-tetrahydro-8H-Indeno[5,4-b]furan-8-one)

• Product Name: 4-bromo-1,2,6,7-tetrahydro-8H-Indeno[5,4-b]furan-8-one
• CAS No: 196597-69-0
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• CID: 2135330
• PubChem ID: 22004790
• Update Time: 2025-04-21

4-bromo-1,2,6,7-tetrahydro-8H-Indeno[5,4-b]furan-8-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,2,6,7-tetrahydro-8H-Indeno[5,4-b]furan-8-one
• SCHEMBL4684719
• 196597-69-0
• ZBSNWNPYUYBSDK-UHFFFAOYSA-N
• DA-21350

• Inchi： 1S/C11H9BrO2/c12-8-5-6-1-2-9(13)10(6)7-3-4-14-11(7)8/h5H,1-4H2
• InChI Key： ZBSNWNPYUYBSDK-UHFFFAOYSA-N
• SMILES： BrC1=CC2CCC(C=2C2=C1OCC2)=O

Computed Properties

• Exact Mass: 251.97859Da
• Monoisotopic Mass: 251.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų